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Compound of Interest

Compound Name: (S)-AZD 6482

Cat. No.: B605771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of (S)-

AZD6482 stock solutions for use in various experimental settings. (S)-AZD6482 is a potent and

selective inhibitor of phosphoinositide 3-kinase β (PI3Kβ) and is a valuable tool for studying the

PI3K/Akt signaling pathway.

Physicochemical and Solubility Data
A summary of the key physicochemical properties of (S)-AZD6482 is presented in the table

below. This information is critical for accurate preparation of stock solutions.
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Property Value Source(s)

Chemical Name

(-)-2-[[(1R)-1-[7-Methyl-2-(4-

morpholinyl)-4-oxo-4H-

pyrido[1,2-a]pyrimidin-9-

yl]ethyl]amino]benzoic acid

[1]

Molecular Formula C₂₂H₂₄N₄O₄ [1][2][3]

Molecular Weight 408.45 g/mol [3][4]

CAS Number
1173900-33-8 (racemate),

1173900-37-2 ((S)-isomer)
[2]

Appearance Solid powder [2]

Purity ≥98%

Solubility Profile
The solubility of (S)-AZD6482 in various common laboratory solvents is summarized below. It is

highly recommended to use fresh, anhydrous DMSO for the preparation of the primary stock

solution due to the compound's hygroscopic nature, which can affect solubility.[4][5]

Solvent Solubility Notes Source(s)

DMSO
Up to 100 mM (40.84

mg/mL)

Ultrasonic assistance

may be required. Use

of fresh, anhydrous

DMSO is

recommended as

moisture can reduce

solubility.

[4][5]

DMF 10 mg/mL - [1]

Ethanol 5 mg/mL - [1]

1 eq. HCl
Up to 10 mM (4.08

mg/mL)
-
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Experimental Protocols
Protocol 1: Preparation of a 10 mM (S)-AZD6482 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (S)-AZD6482 in dimethyl

sulfoxide (DMSO). This is a common starting concentration for many in vitro experiments.

Materials:

(S)-AZD6482 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of (S)-AZD6482 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of (S)-AZD6482 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.08 mg

of (S)-AZD6482 (Molecular Weight = 408.45 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed (S)-AZD6482

powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

solution in a water bath for 5-10 minutes.[6]

Visual Inspection: Ensure the solution is clear and free of any visible particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge

tubes or amber glass vials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[5]

Workflow for Stock Solution Preparation
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Preparation of (S)-AZD6482 Stock Solution

Equilibrate (S)-AZD6482 to Room Temperature

Weigh (S)-AZD6482 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Sonicate if Necessary

Visually Inspect for Clarity

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing (S)-AZD6482 stock solutions.
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Signaling Pathway
(S)-AZD6482 is a selective inhibitor of the p110β catalytic subunit of PI3K.[1] The PI3K/Akt

signaling pathway is a critical regulator of numerous cellular processes, including cell growth,

proliferation, survival, and metabolism.[7][8] Dysregulation of this pathway is frequently

observed in cancer.[7][9]

PI3K/Akt Signaling Pathway and the Action of (S)-
AZD6482
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PI3K/Akt Signaling Pathway
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Caption: (S)-AZD6482 inhibits PI3Kβ, blocking the PI3K/Akt pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b605771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

